Cas no 111594-84-4 (19-Norpregn-4-ene-3,20-dione,11,18,21-trihydroxy-, (11b)- (9CI))

• Product Name: 19-Norpregn-4-ene-3,20-dione,11,18,21-trihydroxy-, (11b)- (9CI)
• CAS No: 111594-84-4
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 213748
• PubChem ID: 130685
• Update Time: 2025-04-19

19-Norpregn-4-ene-3,20-dione,11,18,21-trihydroxy-, (11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-ene-3,20-dione,11,18,21-trihydroxy-, (11b)- (9CI)
• (8S,9S,10R,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-one
• 18-hydroxy-19-norcorticosterone
• (11beta,17beta)-11,18-dihydroxy-17-(hydroxyacetyl)estr-4-en-3-one
• 18-OH-19-NC
• 19-Norpregn-4-ene-3,20-dione, 11,18,21-trihydroxy-, (11beta)-
• 111594-84-4
• DTXSID40912234
• 11,18,21-Trihydroxy-19-norpregn-4-ene-3,20-dione

• Inchi： 1S/C20H28O5/c21-9-18(25)16-6-5-15-14-3-1-11-7-12(23)2-4-13(11)19(14)17(24)8-20(15,16)10-22/h7,13-17,19,21-22,24H,1-6,8-10H2/t13-,14-,15-,16+,17-,19+,20+/m0/s1
• InChI Key： AXKAXPIBUXKNOZ-CRGXURCLSA-N
• SMILES： O[C@H]1C[C@]2(CO)[C@@H](C(CO)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@@H]3[C@H]21)=O

Computed Properties

• Exact Mass: 348.19374
• Monoisotopic Mass: 348.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 585°C at 760 mmHg
• Flash Point: 321.7°C
• Refractive Index: 1.6
• PSA: 94.83